Cas no 2198-94-9 (Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-)

• Product Name: Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-
• CAS No: 2198-94-9
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 278938
• PubChem ID: 6451372
• Update Time: 2025-04-19

Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-
• Trichothec-9-ene-4,15-diol,12,13-epoxy-,diacetate
• (12xi)-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
• 4,15-Diacetylverrucarol
• Trichothec-9-ene-4,15-diol, 12,13-epoxy-, diacetate
• 2198-94-9
• Di-O-acetylverrucarol
• Antibiotic A 2

• Inchi： 1S/C19H26O6/c1-11-5-6-18(9-22-12(2)20)15(7-11)25-16-8-14(24-13(3)21)17(18,4)19(16)10-23-19/h7,14-16H,5-6,8-10H2,1-4H3/t14?,15-,16?,17-,18-,19?/m1/s1
• InChI Key： CVJVDRZXGYXIET-YNFWZOLVSA-N
• SMILES： O1CC21C1CC([C@]2(C)[C@@]2(COC(C)=O)CCC(C)=C[C@H]2O1)OC(C)=O

Computed Properties

• Exact Mass: 350.172939
• Monoisotopic Mass: 350.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.24
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.544

Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)- Security Information

• Hazardous Material transportation number：3172
• Hazard Category Code： 26/27/28-36/37/38
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Storage Condition：?20°C